Cas no 3217-87-6 (1,4-Cyclohexadiene,3-methylene-)

• Product Name: 1,4-Cyclohexadiene,3-methylene-
• CAS No: 3217-87-6
• MF: C₇H₈
• MW: 92.1384220123291
• CID: 317223
• PubChem ID: 137859
• Update Time: 2025-04-19

1,4-Cyclohexadiene,3-methylene- Chemical and Physical Properties

Names and Identifiers

• 1,4-Cyclohexadiene,3-methylene-
• 3-Methylene-1,4-cyclohexadiene
• 3-methylidenecyclohexa-1,4-diene
• 3-Methylene-cyclohexa-1,4-diene
• DTXSID10185953
• 3217-87-6

• Inchi： 1S/C7H8/c1-7-5-3-2-4-6-7/h3-6H,1-2H2
• InChI Key： LVRLCNCYLXWRNI-UHFFFAOYSA-N
• SMILES： C1C=CC(=C)C=C1

Computed Properties

• Exact Mass: 92.06264
• Monoisotopic Mass: 92.063
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 113
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 0.86
• Boiling Point: 120.9°Cat760mmHg
• Flash Point: 5.2°C
• Refractive Index: 1.505
• PSA: 0